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Compound of Interest

Compound Name: 2,4-Dichloro-6-methylaniline

Cat. No.: B042851

An In-Depth Technical Guide on 2,4-Dichloro-6-methylaniline

This guide provides a comprehensive overview of the chemical properties of 2,4-Dichloro-6-
methylaniline, a compound of interest for researchers, scientists, and professionals in drug
development.

Chemical Identity and Properties

2,4-Dichloro-6-methylaniline is an aniline derivative characterized by the presence of two
chlorine atoms and one methyl group attached to the benzene ring. Its chemical structure and
properties are fundamental for its application in chemical synthesis and pharmaceutical
research.

Quantitative Data Summary

The key quantitative data for 2,4-Dichloro-6-methylaniline are summarized in the table below
for easy reference and comparison.
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Property Value

Molecular Weight 176.04 g/mol [1]

Molecular Formula C7H7CI2N[1]

IUPAC Name 2,4-dichloro-6-methylaniline[1]
CAS Number 30273-00-8[1]

SMILES String Cclcc(Clee(ClclIN

Molecular Structure Visualization

The two-dimensional chemical structure of 2,4-Dichloro-6-methylaniline is depicted in the
diagram below. This visualization illustrates the arrangement of atoms and the substitution
pattern on the aniline core.

Caption: Chemical structure of 2,4-Dichloro-6-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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